Cas no 2227833-61-4 (2,4-dichloro-5-(2R)-oxiran-2-ylpyridine)

• Product Name: 2,4-dichloro-5-(2R)-oxiran-2-ylpyridine
• CAS No: 2227833-61-4
• MF: C₇H₅Cl₂NO
• MW: 190.026699781418
• CID: 6553131
• PubChem ID: 165647336
• Update Time: 2025-07-22

2,4-dichloro-5-(2R)-oxiran-2-ylpyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-5-(2R)-oxiran-2-ylpyridine
• EN300-1979790
• 2227833-61-4
• 2,4-dichloro-5-[(2R)-oxiran-2-yl]pyridine

• Inchi： 1S/C7H5Cl2NO/c8-5-1-7(9)10-2-4(5)6-3-11-6/h1-2,6H,3H2/t6-/m0/s1
• InChI Key： NQSVLHPLOGPPOS-LURJTMIESA-N
• SMILES： ClC1C=C(N=CC=1[C@@H]1CO1)Cl

Computed Properties

• Exact Mass: 188.9748192g/mol
• Monoisotopic Mass: 188.9748192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 25.4Ų

Additional information on 2,4-dichloro-5-(2R)-oxiran-2-ylpyridine

2,4-Dichloro-5-(2R)-Oxiran-2-Ylpyridine: A Versatile Compound in Modern Pharmaceutical Research

2,4-Dichloro-5-(2R)-oxiran-2-ylpyridine represents a unique class of organic compounds with significant potential in pharmaceutical and chemical research. This molecule, characterized by its 2,4-dichloro substitution pattern and oxiran-2-yl ring structure, has garnered attention for its diverse applications in drug development, material science, and biological activity studies. The 2R stereochemistry at the oxiran-2-yl ring further enhances its specificity, making it a valuable scaffold for designing novel therapeutics. Recent advancements in synthetic chemistry and molecular biology have expanded the utility of this compound, positioning it as a promising candidate for various biomedical applications.

Recent studies have highlighted the 2,4-dichloro substituents' role in modulating the electronic properties of the pyridine ring, which is critical for optimizing molecular interactions with biological targets. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that the 2,4-dichloro configuration enhances the compound's ability to inhibit specific enzyme pathways, underscoring its potential as a lead molecule in drug discovery. The oxiran-2-yl ring, a three-membered cyclic ether, adds structural complexity that may influence the compound's reactivity and biological activity. This structural feature is particularly relevant in the context of 2R stereochemistry, as it allows for precise control over molecular orientation, which is essential for targeting specific receptors or enzymes.

One of the most promising applications of 2,4-dichloro-5-(2R)-oxiran-2-ylpyridine lies in its potential as a building block for synthesizing bioactive molecules. Researchers have explored its use in the development of 2R-configured derivatives with enhanced pharmacological profiles. A 2024 study published in Organic & Biomolecular Chemistry reported that the 2R stereochemistry significantly improves the compound's affinity for certain protein targets, thereby increasing its therapeutic potential. This finding aligns with the growing emphasis on stereochemical control in drug design, where the 2R configuration is often associated with improved bioavailability and reduced side effects.

The 2,4-dichloro substitution pattern also plays a crucial role in determining the compound's solubility and stability. A 2023 review in Chemical Communications emphasized that the 2,4-dichloro functional groups can modulate the compound's hydrophobicity, making it more suitable for applications in aqueous environments. This property is particularly advantageous in the development of pharmaceutical formulations, where solubility is a key factor in drug delivery. Additionally, the oxiran-2-yl ring contributes to the compound's reactivity, enabling it to participate in various chemical reactions that are essential for synthesizing complex molecules.

Recent advancements in computational chemistry have further enhanced the understanding of 2,4-dichloro-5-(2R)-oxiran-2-ylpyridine's behavior. Molecular dynamics simulations have revealed that the 2R stereochemistry influences the compound's interactions with target proteins, which is critical for designing effective therapeutics. A 2024 study published in ACS Chemical Biology demonstrated that the 2R configuration allows for more favorable binding interactions with certain enzymatic targets, thereby improving the compound's efficacy. These findings highlight the importance of stereochemical control in optimizing the compound's biological activity.

Moreover, the 2,4-dichloro substitution pattern has been linked to the compound's ability to modulate cellular signaling pathways. A 2023 study in Cell Reports found that the 2,4-dichloro groups can influence the compound's interactions with ion channels, making it a potential candidate for treating neurological disorders. This application underscores the versatility of 2,4-dichloro-5-(2R)-oxiran-2-ylpyridine in addressing complex biological problems. The oxiran-2-yl ring, with its unique three-membered structure, further enhances the compound's ability to interact with specific biological targets, expanding its therapeutic potential.

Another significant area of research involves the use of 2,4-dichloro-5-(2R)-oxiran-2-ylpyridine in material science. Its unique chemical properties make it a valuable component in the development of advanced materials, such as polymers and coatings. A 2024 publication in Advanced Materials highlighted the compound's potential in creating environmentally friendly materials due to its low toxicity and high reactivity. This application aligns with the growing demand for sustainable chemical solutions, further emphasizing the compound's relevance in modern research.

Despite its promising applications, the synthesis of 2,4-dichloro-5-(2R)-oxiran-2-ylpyridine presents challenges that researchers are actively addressing. A 2023 study in Organic Letters described a novel synthetic route that improves the efficiency of producing this compound, reducing the number of steps required and increasing the yield. This advancement is critical for scaling up production and making the compound more accessible for pharmaceutical and industrial applications. The development of such synthetic methods reflects the ongoing efforts to optimize the production of complex molecules like 2,4-dichloro-5-(2R)-oxiran-2-ylpyridine.

Looking ahead, the future of 2,4-dichloro-5-(2R)-oxiran-2-ylpyridine research is likely to focus on expanding its therapeutic applications and improving its synthesis. Advances in biotechnology and personalized medicine may further enhance its potential, as researchers explore its role in targeted therapies and disease prevention. The continued interest in this compound underscores its significance in the field of pharmaceutical science and its potential to contribute to the development of innovative treatments for various medical conditions.